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Abstract
This technical guide provides a comprehensive overview of 2-Methoxyethyl cyanoacetate, a

versatile building block in organic synthesis. The document details its chemical and physical

properties, outlines the primary methods for its synthesis, and explores its historical context.

While the initial discovery of this specific ester is not prominently documented in readily

available literature, its development is intrinsically linked to the broader history of cyanoacetic

acid and its esters. This guide offers detailed experimental protocols for its preparation and

presents key quantitative data in a structured format to support its application in research and

development.

Introduction
2-Methoxyethyl cyanoacetate, with the chemical formula C₆H₉NO₃, is a cyanoacetate ester

recognized for its utility as a key intermediate in the synthesis of a wide array of organic

compounds.[1] Its bifunctional nature, possessing both a nitrile and an ester group, allows for

diverse chemical transformations, making it a valuable precursor in the pharmaceutical and

specialty chemical industries. This guide aims to provide a detailed technical resource for

professionals engaged in chemical synthesis and drug development, covering the fundamental
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aspects of 2-Methoxyethyl cyanoacetate from its synthesis to its physicochemical

characteristics.

Discovery and History
While the exact date and attribution for the first synthesis of 2-Methoxyethyl cyanoacetate are

not clearly documented in readily accessible historical records, its origins are rooted in the

broader development of cyanoacetic acid and its esters. The Beilstein Registry Number for 2-
Methoxyethyl cyanoacetate is 1766090. The Beilstein database, which dates back to the 18th

century, is a comprehensive repository of organic chemistry information, and the inclusion of

this compound signifies its established presence in the chemical literature.[2]

The synthesis of various cyanoacetic acid esters became a subject of interest following the

discovery and isolation of cyanoacetic acid itself. The general methods for esterification, well-

established in the 19th and early 20th centuries, were likely applied to a range of alcohols,

including 2-methoxyethanol, leading to the eventual synthesis of the title compound. The

development of industrial processes for producing cyanoacetic acid and its derivatives has

further solidified the role of esters like 2-Methoxyethyl cyanoacetate in commercial and

research applications.[3][4][5]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 2-Methoxyethyl
cyanoacetate is essential for its effective use in synthesis. The following table summarizes key

quantitative data for this compound.
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Property Value Reference

Molecular Formula C₆H₉NO₃ [1]

Molecular Weight 143.14 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Density 1.127 g/mL at 25 °C

Boiling Point 98-100 °C at 1 mmHg

Refractive Index (n20/D) 1.434

CAS Number 10258-54-5

Beilstein Registry Number 1766090

Synthesis of 2-Methoxyethyl Cyanoacetate
There are two primary methods for the synthesis of 2-Methoxyethyl cyanoacetate: direct

esterification of cyanoacetic acid and transesterification of another cyanoacetate ester.

Direct Esterification
The most common and straightforward method for synthesizing 2-Methoxyethyl cyanoacetate
is the direct esterification of cyanoacetic acid with 2-methoxyethanol.[1] This reaction is

typically catalyzed by a strong acid.

Reaction Scheme:
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Figure 1: Direct esterification of cyanoacetic acid.

Experimental Protocol:

A detailed experimental protocol for the direct esterification of cyanoacetic acid with 2-

methoxyethanol is as follows:

Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux

condenser, and a Dean-Stark trap to remove the water formed during the reaction.

Reagents:

Cyanoacetic acid (1.0 mol)

2-Methoxyethanol (1.2 mol, slight excess)
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p-Toluenesulfonic acid (catalyst, 0.02 mol)

Toluene (solvent, to fill the Dean-Stark trap)

Procedure: a. To the round-bottom flask, add cyanoacetic acid, 2-methoxyethanol, and p-

toluenesulfonic acid. b. Add enough toluene to fill the arm of the Dean-Stark trap. c. Heat the

mixture to reflux. The water produced during the esterification will be collected in the Dean-

Stark trap as an azeotrope with toluene. d. Continue the reaction until the theoretical amount

of water has been collected, indicating the completion of the reaction. e. Cool the reaction

mixture to room temperature. f. Wash the organic layer with a saturated sodium bicarbonate

solution to neutralize the acid catalyst, followed by washing with brine. g. Dry the organic

layer over anhydrous magnesium sulfate. h. Filter the drying agent and remove the solvent

under reduced pressure. i. Purify the crude product by vacuum distillation to obtain pure 2-
Methoxyethyl cyanoacetate.

Transesterification
An alternative route to 2-Methoxyethyl cyanoacetate is through the transesterification of a

more common cyanoacetate ester, such as ethyl cyanoacetate, with 2-methoxyethanol.[1] This

method is particularly useful when cyanoacetic acid is not readily available.

Reaction Scheme:
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Figure 2: Transesterification synthesis route.

Experimental Protocol:

A general experimental protocol for the transesterification synthesis is as follows:

Apparatus Setup: A distillation apparatus is required to remove the lower-boiling alcohol

(ethanol in this case) to drive the equilibrium towards the product.

Reagents:

Ethyl cyanoacetate (1.0 mol)

2-Methoxyethanol (1.5 mol, in excess)

Sodium methoxide (catalyst, small catalytic amount)
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Procedure: a. Combine ethyl cyanoacetate and 2-methoxyethanol in the reaction flask. b.

Add a catalytic amount of sodium methoxide. c. Heat the mixture to a temperature that

allows for the distillation of the ethanol formed during the reaction. d. Continuously remove

the ethanol from the reaction mixture. e. Once the reaction is complete (monitored by

techniques such as GC-MS), cool the mixture. f. Neutralize the catalyst with a weak acid

(e.g., acetic acid). g. Purify the product by vacuum distillation to separate it from the excess

2-methoxyethanol and any side products.

Applications in Synthesis
2-Methoxyethyl cyanoacetate serves as a versatile precursor in various organic

transformations. The presence of the activated methylene group allows for facile alkylation and

condensation reactions. It is a key starting material for the synthesis of more complex

molecules, including pharmaceuticals, agrochemicals, and specialty polymers.

Conclusion
2-Methoxyethyl cyanoacetate is a valuable and versatile chemical intermediate with well-

defined physical and chemical properties. While the specific historical details of its initial

discovery remain elusive, its synthesis is readily achieved through established methods of

esterification and transesterification. The detailed protocols and compiled data in this guide are

intended to support researchers and professionals in the effective utilization of this compound

in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Methoxyethyl cyanoacetate | 10258-54-5 [smolecule.com]

2. Beilstein database - Wikipedia [en.wikipedia.org]

3. EP1028105B1 - Process for the preparation of Cyanoacetic esters - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b083140?utm_src=pdf-body
https://www.benchchem.com/product/b083140?utm_src=pdf-body
https://www.benchchem.com/product/b083140?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1509423
https://en.wikipedia.org/wiki/Beilstein_database
https://patents.google.com/patent/EP1028105B1/en
https://patents.google.com/patent/EP1028105B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Ethyl cyanoacetate - Wikipedia [en.wikipedia.org]

5. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxyethyl
Cyanoacetate: Discovery, Synthesis, and Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b083140#discovery-and-history-of-2-
methoxyethyl-cyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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